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Compound of Interest

Compound Name: NSC2805

Cat. No.: B1680210

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides essential guidance on the proper disposal
procedures for NSC2805, a WWP2 ubiquitin ligase inhibitor used in various research
applications.

While specific institutional and local regulations must always be followed, the following
procedures are based on general best practices for laboratory chemical waste disposal.

Summary of Key Chemical Properties

A thorough understanding of a compound's properties is the first step toward safe handling and
disposal. The table below summarizes the known quantitative data for NSC2805.

Property Value

Molecular Formula C14H1404
Molecular Weight 246.26 g/mol
Appearance Solid powder
Solubility Soluble in DMSO

Step-by-Step Disposal Protocol
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Given that NSC2805 is a bioactive small molecule, it should be treated as chemical waste and
disposed of through an approved hazardous waste program. Under no circumstances should
NSC2805 be disposed of down the drain or in regular solid waste.

o Waste Identification and Segregation:

o Treat all materials contaminated with NSC2805 (e.g., unused compound, solutions,
contaminated labware such as pipette tips, gloves, and empty vials) as chemical waste.

o Segregate NSC2805 waste from other waste streams to avoid unintended chemical
reactions. It should be collected in a dedicated, properly labeled waste container.

e Containerization:

o Use a chemically resistant, leak-proof container with a secure screw-top cap for collecting
NSC2805 waste.

o Ensure the container is compatible with all components of the waste, including any
solvents used to dissolve the compound.

o Do not overfill the container; it is recommended to fill it to no more than 80% of its
capacity.

e Labeling:
o Clearly label the waste container with the words "Hazardous Waste."[1]

o The label must include:

The full chemical name: "NSC2805" and any other components in the waste mixture.
Avoid abbreviations or chemical formulas.[1]

The concentration or quantity of each chemical.[1]

The date when the waste was first added to the container.[1]

The name and contact information of the principal investigator or responsible person.[1]
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= Appropriate hazard pictograms, if known.

e Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure area away
from general laboratory traffic.

o Ensure the storage area has secondary containment to prevent the spread of material in
case of a leak.

o Store according to chemical compatibility to prevent accidental mixing with incompatible
substances.

» Disposal:

o Arrange for the collection and disposal of the NSC2805 waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.[1][2]

o Follow all institutional and local regulations for hazardous waste pickup and disposal.

Logical Workflow for NSC2805 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of NSC2805.
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Caption: Workflow for the safe disposal of NSC2805 waste.
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Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety and disposal protocols and the Safety Data Sheet (SDS) for NSC2805, if
available, before handling or disposing of this compound. Adherence to local, state, and federal
regulations is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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